Cas no 329905-80-8 (2-(2,5-dimethyl-3-nitrobenzenesulfonamido)benzoic acid)

• Product Name: 2-(2,5-dimethyl-3-nitrobenzenesulfonamido)benzoic acid
• CAS No: 329905-80-8
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.346462726593
• CID: 3106339
• PubChem ID: 3801551
• Update Time: 2025-04-21

2-(2,5-dimethyl-3-nitrobenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(2,5-dimethyl-3-nitrophenyl)sulfonyl]amino}benzoic acid
• 2-(2,5-dimethyl-3-nitrobenzenesulfonamido)benzoic acid
• DTXSID501188553
• 329905-80-8
• 2-[(2,5-dimethyl-3-nitrophenyl)sulfonylamino]benzoic acid
• 2-(2,5-dimethyl-3-nitrobenzenesulfonamido)benzoicacid
• AKOS008026489
• EN300-07318
• CS-0220701
• 2-([(2,5-dimethyl-3-nitrophenyl)sulfonyl]amino)benzoic acid
• Z56795703
• 2-[[(2,5-Dimethyl-3-nitrophenyl)sulfonyl]amino]benzoic acid

• Inchi： 1S/C15H14N2O6S/c1-9-7-13(17(20)21)10(2)14(8-9)24(22,23)16-12-6-4-3-5-11(12)15(18)19/h3-8,16H,1-2H3,(H,18,19)
• InChI Key： CYARIPLCEUAFCX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C=1C)[N+](=O)[O-])(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 350.05725734Da
• Monoisotopic Mass: 350.05725734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides